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Compound of Interest

Compound Name: 2'-Acetoxycocaine

Cat. No.: B12779622 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of controlled substances is a critical aspect of laboratory operations. This guide

provides essential safety and logistical information for the proper disposal of 2'-
Acetoxycocaine, a cocaine analog and a Schedule I or II controlled substance. Adherence to

these procedures is mandatory to ensure the safety of personnel, prevent environmental

contamination, and maintain strict compliance with federal and state regulations, primarily

those set forth by the U.S. Drug Enforcement Administration (DEA).

Regulatory Framework and Principal Investigator
Responsibility
In the United States, the disposal of controlled substances is rigorously governed by the DEA.

[1][2][3] The Principal Investigator (PI) holding the DEA registration for the laboratory is

ultimately responsible for the proper management and disposal of all controlled substances,

including expired, unused, or unwanted materials.[4] These substances must be securely

stored until their disposal.[1] It is a violation of regulations to abandon controlled substances,

and they cannot be transferred to another PI without prior DEA approval.[2][4]

Core Principle: Rendering the Substance "Non-
Retrievable"
The primary goal of controlled substance disposal is to render the compound "non-retrievable."

[1] The DEA defines "non-retrievable" as a state where the substance is permanently altered in
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its physical or chemical condition through irreversible means, making it unavailable and

unusable for all practical purposes.[1]

Recommended Disposal Procedures
There are two primary DEA-compliant methods for the disposal of controlled substances from a

laboratory setting: utilizing a reverse distributor or on-site destruction.

1. Reverse Distributor

A reverse distributor is a company authorized by the DEA to handle the return and disposal of

controlled substances.[2][5] This is often the most straightforward and recommended method

for laboratories.

Procedure:

Contact a DEA-registered reverse distributor to arrange for the pickup and disposal of the

2'-Acetoxycocaine.

For Schedule I and II substances, the transfer to the reverse distributor must be

documented using DEA Form 222.[5] For Schedule III-V substances, an invoice is typically

used.[2]

Maintain all records of the transfer for a minimum of two to five years, as required by

regulations.[1][5]

2. On-Site Destruction

On-site destruction must render the 2'-Acetoxycocaine non-retrievable and must be

thoroughly documented.

Procedure:

Complete the DEA Form 41, "Registrants Inventory of Drugs Surrendered," prior to the

disposal of any controlled substance.[1]

Have a witness present during the destruction process.
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Utilize one of the following approved methods to render the substance non-retrievable.

Retain a copy of the completed DEA Form 41 for at least five years.[1]

Method of On-Site
Destruction

Description Suitability

Commercial Chemical

Digestion Systems

These are commercially

available systems (e.g., Rx

Destroyer™️,

DRUGBUSTER®) that use

activated charcoal to adsorb

and chemically digest the

controlled substance,

rendering it non-retrievable.[1]

Highly suitable for laboratory

settings. Follow the

manufacturer's instructions for

use.

Incineration

While incineration is a primary

method for large-scale drug

disposal, it is generally not

feasible for individual

laboratories.[6] If available

through the institution's

hazardous waste program, this

is a viable option.

Suitable if performed by a

licensed hazardous waste

facility.

Mixing with an Adulterant

The substance can be mixed

with an adulterant, such as

latex paint, and allowed to

solidify.[1]

A less common but acceptable

method for small quantities.

Ensure the mixture is

completely solidified before

disposal as chemical waste.

Note: It is against the law for an institution's Environmental Health and Safety (EHS)

department to take possession of DEA-regulated substances from a research lab unless they

are registered as a reverse distributor.[2]

Decontamination of Laboratory Equipment
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All equipment and surfaces that have come into contact with 2'-Acetoxycocaine must be

thoroughly decontaminated.

Equipment/Area Decontamination Protocol

Glassware and Non-Porous Surfaces

1. Remove any gross contamination. 2. Wash

with warm, soapy water.[7] 3. For chemical

residues, a triple rinse with a suitable solvent

(e.g., ethanol, acetone) is recommended. The

rinsate must be collected and disposed of as

hazardous waste.[8][9]

Porous Surfaces

If contamination of porous surfaces is

suspected, consult your institution's EHS office

for specific guidance.

Contaminated PPE

All personal protective equipment (PPE), such

as gloves and disposable lab coats, should be

collected and disposed of as solid hazardous

waste.[9]

Spill Management
In the event of a spill, follow your institution's established spill response protocol for hazardous

chemicals. This typically involves:

Evacuating and securing the area.

Wearing appropriate PPE.

Using an appropriate absorbent material to contain the spill.

Collecting the contaminated material in a designated hazardous waste container.

Disposal Workflow for 2'-Acetoxycocaine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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